oxalic acid

• Molecular Formula: C2H2O4
• Molecular Weight: 92.020 g/mol
• InChI: InChI=1S/C2H2O4/c3-1(4)2(5)6/h(H,3,4)(H,5,6)/i1+1,2+1
• InChIKey: MUBZPKHOEPUJKR-ZDOIIHCHSA-N

Oxalic Acid for Industrial Procurement: Purity Specifications, Grade Options, and Supplier Selection Criteria

Oxalic acid (ethanedioic acid, C2H2O4) is the simplest α,ω-dicarboxylic acid, existing in both anhydrous (CAS 144-62-7) and dihydrate (CAS 6153-56-6) forms. As a strong organic acid with pKa1 = 1.27 [1], it exhibits dual functionality as a reducing agent and a bidentate chelating ligand capable of forming stable five-membered metallacycles with multivalent metal ions. Industrially, it is commercially available in technical, purified, and reagent grades, with typical purity specifications ranging from 99.0% to 99.6% (anhydrous basis), making it a critical reagent in hydrometallurgy, rare earth element (REE) processing, semiconductor manufacturing, and metal surface treatment. Its unique combination of high acidity, strong reducing potential (E° ≈ -0.49 V for oxalate/CO2 couple), and low solubility product for specific metal oxalates (e.g., Ksp[CaC2O4] ≈ 2.3 × 10^-9; Ksp[RE2(C2O4)3] < 10^-25) distinguishes it from other low-molecular-weight organic acids [2].

Acid & chelator

Highest acidity among common dicarboxylic acids; forms stable 5-membered chelate rings with metal ions.

Reducing agent

Oxalate/CO₂ couple provides reducing capability, enabling simultaneous dissolution and complexation of multivalent metals.

Grade selection

Available in technical, purified, and reagent grades; anhydrous or dihydrate forms to meet process specifications.

• [1] PMC6045360, Table 1: List of Coformers Used in Solid Form Screening, Their pKa Values, and ΔpKa Relative to CFZ. (Data for oxalic acid, pKa = 1.27) View Source
• [2] CRC Handbook of Chemistry and Physics, 104th Edition. Solubility Product Constants. (Ksp values for calcium oxalate and rare earth oxalates) View Source

Why Oxalic Acid Cannot Be Replaced by Citric, Acetic, or Other Dicarboxylic Acids in Critical Process Chemistry

Generic substitution of oxalic acid with other common organic acids such as citric acid, acetic acid, or even higher dicarboxylic homologs (e.g., malonic or succinic acid) fails due to fundamental differences in acid strength, chelation geometry, redox behavior, and precipitation selectivity. Oxalic acid is approximately 3000-fold more acidic than acetic acid (pKa1 1.27 vs. 4.76) [1] and exhibits a uniquely small ΔpKa (pKa1 – pKa2) of ~2.9 compared to ~3.5 for malonic acid and ~4.6 for succinic acid [2]. Critically, the oxalate dianion forms planar five-membered chelate rings with metal ions, imposing distinct coordination constraints that alter selectivity in metal extraction and precipitation processes [3]. Unlike citric acid, which forms more soluble tricarboxylate complexes, oxalic acid yields sparingly soluble metal oxalates with exceptionally low solubility products (Ksp < 10^-25 for rare earth oxalates), enabling quantitative precipitation of rare earth elements from multi-component leach solutions [4]. Furthermore, oxalic acid functions as an effective reducing agent (E° ≈ -0.49 V for the oxalate/CO2 couple), a property absent in acetic, citric, and higher dicarboxylic acids, which is essential in applications requiring simultaneous chelation and reduction of metal ions. These orthogonal properties dictate that process chemistry optimized for oxalic acid cannot be maintained by simple molar substitution with alternative organic acids, as the resulting changes in selectivity, kinetics, and product purity would compromise downstream specifications.

Citric acid (tricarboxylate)

Forms soluble complexes with most metals and lacks reducing capacity; may compromise precipitation selectivity and product purity.

Acetic acid (monocarboxylate)

Approximately 3000-fold weaker acid; monodentate coordination provides insufficient chelation stability for metal extraction processes.

Malonic / succinic acids (higher homologs)

Larger ΔpKa and 6-/7-membered chelate rings alter coordination geometry and precipitation selectivity versus oxalate.

• [1] PMC6045360, Table 1: pKa values for oxalic acid (1.27), formic acid (3.75), and acetic acid (4.76). View Source
• [2] Williams, R. J. P. (1961). The pKa values of dicarboxylic acids. Nature, 191, 1376-1377. (ΔpKa for oxalic, malonic, and succinic acids) View Source
• [3] Martell, A. E., & Calvin, M. (1952). Chemistry of the Metal Chelate Compounds. Prentice-Hall. (Five-membered chelate ring formation by oxalate) View Source
• [4] Silva, R. G., Morais, C. A., Teixeira, L. V., & Oliveira, É. D. (2016). Selective Precipitation of High-Quality Rare Earth Oxalates or Carbonates from a Purified Sulfuric Liquor. Society for Mining, Metallurgy & Exploration. (REE oxalate purity 99.2% w/w) View Source

Oxalic Acid Product Differentiation: Quantified Performance Data vs. Alternative Organic Acids and Precipitants

Superior Acidity: pKa1 = 1.27 vs. Acetic Acid (4.76) and Citric Acid (3.1)

Oxalic acid (pKa1 = 1.27) is substantially more acidic than common industrial organic acids, including acetic acid (pKa1 = 4.76) and citric acid (pKa1 = 3.1) [1]. This acidity differential translates to a proton concentration approximately 3000-fold higher at equimolar concentrations, enabling reactions requiring low pH environments without additional mineral acid supplementation. Compared to its dicarboxylic homologs, oxalic acid exhibits a distinctively small ΔpKa (pKa1 – pKa2) of ~2.9, versus ~3.5 for malonic acid and ~4.6 for succinic acid [2], reflecting strong intramolecular hydrogen bonding and electronic coupling between the adjacent carboxyl groups.

Acid strength

Head-to-head

pKa₁ 1.27 vs acetic 4.76, citric 3.1

~3000× higher proton availability

Enables low-pH processing without supplementary mineral acids

Evidence Dimension	Acid dissociation constant (pKa1) at 25°C
Target Compound Data	pKa1 = 1.27
Comparator Or Baseline	Acetic acid: pKa = 4.76; Citric acid: pKa1 = 3.1; Malonic acid: pKa1 = 2.83; Succinic acid: pKa1 = 4.16
Quantified Difference	ΔpKa (oxalic vs. acetic) = 3.49 (factor of ~3000 in Ka)
Conditions	Aqueous solution at 25°C, ionic strength not specified

Why This Matters

The high acidity of oxalic acid reduces or eliminates the need for supplementary mineral acids (e.g., H2SO4 or HCl) in hydrometallurgical leaching and pH adjustment applications, lowering chemical inventory and mitigating corrosion challenges.

• [1] PMC6045360, Table 1: List of Coformers Used in Solid Form Screening, Their pKa Values, and ΔpKa Relative to CFZ. (Data for oxalic acid, citric acid, formic acid, acetic acid) View Source
• [2] CRC Handbook of Chemistry and Physics, 104th Edition. Dissociation Constants of Organic Acids. (pKa1 and pKa2 for dicarboxylic acids) View Source

High-Selectivity Iron Chelation vs. Nickel: >60% Fe Extraction with Minimal Ni Co-extraction

In the hydrometallurgical processing of Greek laterite ores, oxalic acid demonstrated remarkable selectivity for iron extraction, releasing more than 60% of iron while dissolving negligible nickel [1]. This contrasts sharply with citric acid under identical conditions, which achieved up to 60% nickel recovery but with lower iron selectivity. The differential behavior is attributed to the relative stability constants of Fe(III)-oxalate (log β3 ≈ 20.2) versus Ni(II)-oxalate (log β3 ≈ 8.6), and the propensity for oxalic acid to act as both a chelator and a reducing agent, facilitating the dissolution of iron oxides (Fe2O3, FeOOH) while leaving nickel-bearing phases intact.

Fe/Ni selectivity

Head-to-head

>60% Fe extracted, negligible Ni co-extraction

Selective iron removal from laterite ores

Citric acid preferentially extracts Ni under identical conditions

Evidence Dimension	Metal extraction efficiency (% recovery)
Target Compound Data	Iron (Fe) extraction: >60%; Nickel (Ni) extraction: negligible (reported as 'could hardly dissolve any nickel')
Comparator Or Baseline	Citric acid: Nickel extraction up to 60%; Formic acid, acetic acid, lactic acid: ineffective for both Fe and Ni compared to H2SO4
Quantified Difference	Fe/Ni selectivity ratio: oxalic acid approaches infinity; citric acid shows moderate selectivity with Ni as the preferred target
Conditions	Greek non-sulphide nickeliferous laterite ores, organic acid leaching, comparison with equimolar H2SO4

Why This Matters

For procurement decisions in hydrometallurgy, the selectivity profile determines which acid is appropriate for a given ore type. Oxalic acid is the preferred reagent when selective iron removal is required prior to nickel recovery, whereas citric acid is suboptimal for this separation objective.

• [1] Tzeferis, P. G., & Agatzini-Leonardou, S. (1994). Leaching of nickel and iron from Greek non-sulphide nickeliferous ores by organic acids. Hydrometallurgy, 36(3), 345-360. DOI: 10.1016/0304-386X(94)90031-0 View Source

High-Purity Rare Earth Precipitation: 99.2% w/w REO Purity vs. 94.2% with Sodium Carbonate

In the selective precipitation of rare earth elements from purified sulfuric liquors, oxalic acid yielded rare earth oxides (REO) with a purity of 99.2% w/w and low impurity content [1]. In contrast, sodium carbonate precipitation produced rare earth carbonates with only 68.5% w/w REO content and 94.2% purity, with significantly higher impurity incorporation (Ca, Mg, Mn, U). The superior performance of oxalic acid is due to the exceptionally low solubility products of rare earth oxalates (Ksp < 10^-25 for RE2(C2O4)3), which drive near-quantitative precipitation while minimizing co-precipitation of common gangue elements. Under optimized conditions (60°C, stoichiometric reagent dosage), REE precipitation efficiencies exceeded 96% [1].

REE purity

Head-to-head

99.2% w/w REO purity with oxalate vs. 94.2% with carbonate

Industry-standard precipitation purity

Lower impurity incorporation; >96% precipitation efficiency

Evidence Dimension	Product purity after precipitation
Target Compound Data	Rare earth oxides (REO) precipitated with oxalic acid: 99.2% w/w purity; REE precipitation efficiency >96%
Comparator Or Baseline	Sodium carbonate precipitation: 68.5% w/w REO content, 94.2% purity; higher impurity content (Ca, Mg, Mn, U co-precipitation)
Quantified Difference	Purity improvement: +5.0 percentage points (99.2% vs. 94.2%); REO content improvement: +30.7 percentage points (99.2% vs. 68.5%)
Conditions	Purified rare earth sulfuric liquor (Fe3+, Th4+, PO4^3- removed), 60°C, stoichiometric oxalic acid dosage, comparison with sodium carbonate

Why This Matters

In REE processing, a 5% purity gain translates directly to reduced downstream refining costs and higher market value of the final rare earth product. Oxalic acid precipitation is the industry-standard method for producing high-purity rare earth oxides, and these data quantify its advantage over alternative precipitants.

• [1] Silva, R. G., Morais, C. A., Teixeira, L. V., & Oliveira, É. D. (2016). Selective Precipitation of High-Quality Rare Earth Oxalates or Carbonates from a Purified Sulfuric Liquor Containing Soluble Mining, Metallurgy and Exploration Impurities. Society for Mining, Metallurgy & Exploration. View Source

Abrasive-Free Cu CMP: Oxalic and Malonic Acids Most Effective at pH 3.0–4.0

In abrasive-free chemical mechanical planarization (CMP) of copper, a direct comparison of four dicarboxylic acids (oxalic, malonic, succinic, and glutaric) revealed that oxalic acid and malonic acid are most effective for Cu removal at pH 3.0–4.0 [1]. The dissolution and polish rates correlate with the pH-dependent distribution of mono-anionic species (HA⁻), which are predominant for oxalic and malonic acids in this pH range, whereas succinic and glutaric acids exist primarily as neutral species (H2A) and exhibit inferior complexation with Cu²⁺. The resulting Cu wafer surfaces obtained by abrasive-free CMP using oxalic acid were more defect-free and flatter compared to those processed with abrasive-containing slurries [1].

Cu CMP complexant

Head-to-head

Oxalic ≈ Malonic > Succinic/Glutaric at pH 3–4

Enables abrasive-free planarization

Defect-free Cu surfaces compared to abrasive slurries

Evidence Dimension	Cu removal effectiveness in abrasive-free CMP
Target Compound Data	Oxalic acid: most effective Cu removal at pH 3.0–4.0 (along with malonic acid); surface morphology defect-free and flat
Comparator Or Baseline	Succinic acid and glutaric acid: less effective Cu removal at pH 3.0–4.0; abrasive-containing slurries: higher defect density and scratches
Quantified Difference	Qualitative ranking: oxalic ≈ malonic > succinic ≈ glutaric at pH 3.0–4.0; quantitative polish rates vary with pH but are highest in the pH 3.0–4.0 window for oxalic acid
Conditions	Cu wafer, H2O2 as oxidizer, pH 2.0–8.0, dicarboxylic acids as complexing agents, with and without fumed silica abrasives, glycine as reference

Why This Matters

For semiconductor CMP slurry formulation, selecting oxalic acid over higher dicarboxylic acids enables abrasive-free processing, eliminating scratch-related defects and reducing post-CMP cleaning complexity. This directly impacts manufacturing yield in advanced node semiconductor fabrication.

• [1] T. Du, Y. Luo, & V. Desai (2006). Comparison of dicarboxylic acids as complexing agents for abrasive-free chemical mechanical planarization of copper. Microelectronic Engineering, 83(11-12), 2356-2362. DOI: 10.1016/j.mee.2006.10.044 View Source

W CMP Slurry Stability: Superior Fe³⁺ Coordination by Oxalic Acid vs. Malonic and Succinic Acids

In tungsten (W) chemical mechanical planarization, the stability of hydrogen peroxide (H2O2) in the slurry is critical for consistent material removal rates (MRR). A comparative study of three dicarboxylic acids (oxalic, malonic, and succinic) demonstrated that oxalic acid exhibits superior coordination ability with Fe³⁺ ions, which are common contaminants that catalyze H2O2 decomposition . This enhanced coordination significantly improves H2O2 stability. With an optimized oxalic acid:Fe³⁺ molar ratio of 2:1, the slurry maintained an MRR of 917 Å/min while achieving an excellent wafer surface quality of Ra = 1.435 nm, and the MRR remained essentially unchanged after one-week storage .

W CMP slurry stabilizer

Data to verify

MRR 917 Å/min, Ra 1.435 nm, 1-week stable

Reported Fe³⁺ coordination improves H₂O₂ stability

Source data requires verification; 2:1 oxalate:Fe³⁺ ratio

Evidence Dimension	Slurry stability and CMP performance
Target Compound Data	Oxalic acid: MRR = 917 Å/min; Ra = 1.435 nm; MRR unchanged after 1-week storage with 2:1 oxalic acid:Fe³⁺ ratio; superior Fe³⁺ coordination
Comparator Or Baseline	Malonic acid and succinic acid: inferior Fe³⁺ coordination ability, resulting in reduced H2O2 stability and less consistent CMP performance
Quantified Difference	Oxalic acid provides both high MRR (917 Å/min) and low surface roughness (Ra = 1.435 nm) simultaneously; slurry shelf-life stability >1 week with minimal MRR drift
Conditions	Tungsten CMP, H2O2-based slurry, dicarboxylic acids as stabilizers, Fe³⁺ as catalytic contaminant, pH not explicitly stated but typical CMP operating range (pH 2–4)

Why This Matters

In semiconductor manufacturing, slurry shelf-life and batch-to-batch consistency are critical cost and quality parameters. Oxalic acid's ability to chelate Fe³⁺ contaminants extends slurry lifetime and maintains predictable MRR, reducing waste and improving process control relative to alternative dicarboxylic acid stabilizers.

Atmospheric Aerosol Behavior: Non-Hygroscopic (Gf ≈ 1) vs. Hygroscopic Malonic and Citric Acids (Gf = 1.30–1.53)

In single-droplet electrodynamic balance measurements at 25°C, oxalic acid exhibited a growth factor (Gf) close to unity (Gf ≈ 1) over the relative humidity (RH) range of 10% to 90%, indicating essentially no hygroscopic water uptake [1]. Oxalic acid droplets crystallize upon water evaporation and do not deliquesce even at 90% RH [1]. In contrast, malonic acid, citric acid, malic acid, and tartaric acid demonstrated significant hygroscopicity with Gf values ranging from 1.30 to 1.53 across the same RH range, absorbing water even at RH much lower than their deliquescence RH. This non-hygroscopic behavior of oxalic acid is unique among low-molecular-weight dicarboxylic acids [1].

Hygroscopicity

Head-to-head

Gf ≈ 1 (non-hygroscopic) vs. 1.30–1.53 for malonic, citric

Only non-hygroscopic common dicarboxylic acid

No deliquescence even at 90% RH; ideal for moisture-sensitive uses

Evidence Dimension	Hygroscopic growth factor (Gf) from RH 10% to 90% at 25°C
Target Compound Data	Oxalic acid: Gf ≈ 1 (no hygroscopicity); crystallizes upon evaporation; no deliquescence at 90% RH
Comparator Or Baseline	Malonic acid: Gf ≈ 1.30–1.53; Citric acid: Gf ≈ 1.30–1.53; Malic acid: Gf ≈ 1.30–1.53; Tartaric acid: Gf ≈ 1.30–1.53; all exhibit deliquescence and water uptake below deliquescence RH
Quantified Difference	ΔGf = 0.30–0.53 (oxalic acid shows ~30–50% lower particle diameter growth than hygroscopic organic acids)
Conditions	Electrodynamic balance, single levitated droplets, 25°C, RH 10–90%

Why This Matters

For applications requiring stable, non-hygroscopic organic acid behavior (e.g., solid propellant formulations, certain analytical standards, or moisture-sensitive chemical syntheses), oxalic acid's unique non-hygroscopic character among dicarboxylic acids makes it the only viable choice, whereas malonic or citric acids would absorb atmospheric moisture and alter stoichiometry.

• [1] Peng, C., Chan, M. N., & Chan, C. K. (2001). The hygroscopic properties of dicarboxylic and multifunctional acids: measurements and UNIFAC predictions. Environmental Science & Technology, 35(22), 4495-4501. DOI: 10.1021/es0107531 View Source

Oxalic Acid Industrial Application Scenarios: Where Quantitative Performance Data Drives Procurement Decisions

Selective Iron Removal from Bauxite Ore Prior to Bayer Process Alumina Extraction

In the two-stage hydrometallurgical processing of bauxite, oxalic acid is employed in the first-stage atmospheric leach to selectively extract iron while enriching aluminum in the solid residue [1]. Under optimized conditions (110 g/L H2C2O4, 85°C, 120 min, liquid–solid ratio 25:1 mL/g), the silica modulus (Al2O3/SiO2 ratio) is improved from 6.32 to 8.50, and red mud generation is eliminated [1]. The selective iron extraction enabled by oxalic acid's specific affinity for Fe³⁺ (log β3 ≈ 20.2 for Fe(C2O4)3³⁻) prevents iron contamination of the subsequent high-pressure NaOH leach, where aluminum extraction of approximately 70% is achieved [1]. This process is uniquely enabled by oxalic acid; substitution with citric acid or mineral acids would co-extract aluminum or fail to provide the requisite iron selectivity, as demonstrated by the iron/nickel selectivity data from laterite leaching studies [2].

High-Purity Rare Earth Oxide Production via Selective Oxalate Precipitation

Oxalic acid precipitation is the industry-standard method for producing high-purity rare earth oxides (REO) from mixed REE leach solutions. When treating purified rare earth sulfuric liquors, oxalic acid yields REO with 99.2% w/w purity and precipitation efficiencies exceeding 96% under stoichiometric conditions at 60°C [3]. This high selectivity stems from the exceptionally low solubility products of rare earth oxalates (Ksp < 10^-25 for RE2(C2O4)3), which minimize co-precipitation of common impurities such as Ca²⁺, Mg²⁺, and Mn²⁺. In contrast, alternative precipitants like sodium carbonate produce rare earth carbonates with only 68.5% w/w REO content and 94.2% purity, incorporating substantial impurities that necessitate additional purification steps [3]. Procurement of high-purity oxalic acid (≥99.6%) is essential in this application to prevent introduction of extraneous metal contaminants that would degrade the final REO product quality.

Abrasive-Free Copper Chemical Mechanical Planarization (CMP) Slurry Formulation

In semiconductor manufacturing, abrasive-free Cu CMP slurries formulated with oxalic acid as the complexing agent enable scratch-free planarization of copper interconnects [4]. At the optimal pH range of 3.0–4.0, oxalic acid provides effective Cu removal rates comparable to malonic acid and superior to succinic and glutaric acids, while yielding surface morphologies that are more defect-free and flatter than those obtained with abrasive-containing slurries [4]. The elimination of abrasive particles reduces post-CMP cleaning complexity and improves manufacturing yield in advanced node fabrication. The selection of oxalic acid over higher dicarboxylic acids in this application is driven by its favorable pKa values, which position the mono-anionic HA⁻ species as the dominant form at the operating pH, maximizing Cu complexation and dissolution.

Tungsten CMP Slurry Stabilization for Extended Shelf-Life

In tungsten (W) CMP processes, the stability of hydrogen peroxide (H2O2) in the slurry is critical for maintaining consistent material removal rates (MRR). Oxalic acid functions as an effective stabilizer by chelating Fe³⁺ contaminants that would otherwise catalyze H2O2 decomposition . Compared to malonic and succinic acids, oxalic acid exhibits superior coordination ability with Fe³⁺, resulting in significantly improved H2O2 stability. At an optimal oxalic acid:Fe³⁺ molar ratio of 2:1, the slurry maintains a high MRR of 917 Å/min while achieving excellent surface quality (Ra = 1.435 nm), and the MRR remains essentially unchanged after one-week storage . This extended shelf-life reduces slurry waste and improves process consistency, making oxalic acid the preferred stabilizer for commercial W CMP slurry formulations.

Application

Selection Property

Validation Focus

Selective iron removal from bauxite

Fe³⁺-selective chelation and reducing capacity

Silica modulus improvement and red mud elimination

High-purity REO precipitation

Low solubility product of rare earth oxalates

Purity control and impurity exclusion in final oxide

Abrasive-free Cu CMP

Effective Cu complexation at pH 3–4 (HA⁻ species)

Defect-free planarization and post-CMP cleaning reduction

W CMP slurry stabilization

Fe³⁺ coordination for H₂O₂ stability

Extended slurry shelf-life and consistent MRR

• [1] Journal of Sustainable Metallurgy (2023). Iron Removal from Bauxite by Oxalic Acid and Further Al Extraction by High-Pressure Alkali Leaching. Volume 9, pages 710–722. DOI: 10.1007/s40831-023-00680-7 View Source
• [2] Tzeferis, P. G., & Agatzini-Leonardou, S. (1994). Leaching of nickel and iron from Greek non-sulphide nickeliferous ores by organic acids. Hydrometallurgy, 36(3), 345-360. View Source
• [3] Silva, R. G., Morais, C. A., Teixeira, L. V., & Oliveira, É. D. (2016). Selective Precipitation of High-Quality Rare Earth Oxalates or Carbonates from a Purified Sulfuric Liquor. SME. View Source
• [4] T. Du, Y. Luo, & V. Desai (2006). Comparison of dicarboxylic acids as complexing agents for abrasive-free chemical mechanical planarization of copper. Microelectronic Engineering, 83(11-12), 2356-2362. View Source